2,3-dimethoxy N,N-dimethyl 6-hydroxymethyl benzamide

• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 6-(hydroxymethyl)-2,3-dimethoxy-N,N-dimethylbenzamide
• InChI: InChI=1S/C12H17NO4/c1-13(2)12(15)10-8(7-14)5-6-9(16-3)11(10)17-4/h5-6,14H,7H2,1-4H3
• InChI Key: BTTBJCIBVBLZNE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CC(=C1OC)OC)CO

Description

2,3-dimethoxy N,N-dimethyl 6-hydroxymethyl benzamide is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 30 g of 6,7-dimethoxy 3H-isobenzofuranone, prepared according to the method described in Example IV, 1 liter of ethanol and 300-400 cm3 of dimethylamine was agitated for several hours and then evaporated under vacuum at 30° - 35° C. The crystallized product was washed with heptane. The 2,3-dimethoxy N,N-dimethyl 6-hydroxymethyl benzamide was obtained in a yield of 100%. F = 90° C.